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Compound of Interest

Compound Name: Schisantherin B

Cat. No.: B1681551 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Schisantherin B is a bioactive dibenzocyclooctadiene lignan isolated from the fruit

of Schisandra chinensis, a plant widely used in traditional medicine.[1][2] Pharmacological

studies have revealed its potential in various therapeutic areas, including hepatoprotective,

anti-inflammatory, anti-cancer, and neuroprotective activities.[2][3] Accurate and consistent

preparation of Schisantherin B stock solutions is critical for obtaining reliable and reproducible

results in cell-based assays. This document provides a detailed protocol for the preparation,

storage, and handling of Schisantherin B for in vitro research.

Physicochemical Properties and Solubility
Understanding the physical and chemical properties of Schisantherin B is essential for its

proper handling and dissolution.
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Property Value

Synonyms Gomisin B, Wuweizi ester B

CAS Number 58546-55-7

Molecular Formula C₂₈H₃₄O₉

Molecular Weight 514.56 g/mol

Appearance Crystalline solid

Solubility

DMSO: ≥ 5 mg/mL (up to 100 mg/mL reported)

[1][4] Ethanol: ≥ 2 mg/mL (up to 100 mg/mL

reported)[1][4] Water: Insoluble[1] DMF: ~30

mg/mL[4]

Note: Solubility can vary slightly between batches. It is recommended to use fresh, anhydrous

DMSO as moisture can reduce solubility.[1]

Recommended Storage and Stability
Proper storage is crucial to maintain the integrity and activity of Schisantherin B.

Form
Storage
Temperature

Shelf Life Notes

Solid Powder -20°C ≥ 3 years
Store protected from

light.

Stock Solution (in

DMSO)
-80°C ~1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[1][5]

Stock Solution (in

DMSO)
-20°C ~1 month

Suitable for short-term

storage.[1][5]

Protocol for Preparation of a 10 mM Schisantherin B
Stock Solution
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This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting

concentration for cell culture experiments.

Materials:

Schisantherin B powder (MW: 514.56 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Sterile pipette tips

Vortex mixer

0.22 µm syringe filter (optional, for sterilization)

Experimental Protocol:

Pre-handling: Before opening, bring the vial of Schisantherin B powder to room

temperature to prevent moisture condensation.

Weighing: In a chemical fume hood, carefully weigh out 5.15 mg of Schisantherin B powder

and place it into a sterile tube.

Calculation of Solvent Volume: Use the following formula to determine the volume of DMSO

required:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (µL) = (5.15 mg / 514.56 g/mol ) / 0.010 mol/L * 1,000,000 µL/L ≈ 1000 µL (1 mL)

Dissolution: Add 1 mL of anhydrous, sterile DMSO to the tube containing the Schisantherin
B powder.
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Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming to 37°C in a water bath can aid dissolution if necessary.[5]

Sterilization (Optional): For applications requiring absolute sterility, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting: Dispense the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in

sterile cryovials or microcentrifuge tubes. This is critical to prevent degradation from multiple

freeze-thaw cycles.[1][5]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration (10

mM), solvent (DMSO), and preparation date. Store the aliquots at -80°C for long-term use.[1]

Application in Cell Culture
Dilution: The DMSO stock solution must be diluted to the final working concentration in cell

culture medium. For example, to prepare a 10 µM working solution from a 10 mM stock,

perform a 1:1000 dilution (e.g., add 1 µL of stock solution to 1 mL of culture medium). Mix

immediately and thoroughly by gentle pipetting or swirling.

Vehicle Control: It is essential to include a vehicle control in all experiments. This control should

contain the same final concentration of DMSO as the Schisantherin B-treated samples to

account for any effects of the solvent on cell viability or function.

Visualized Workflows and Pathways
Experimental Workflow Diagram

Preparation Workflow for Schisantherin B Stock Solution
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Caption: Workflow for preparing a 10 mM Schisantherin B stock solution.
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Affected Signaling Pathway Example: PI3K/Akt/mTOR Schisantherin B has been shown to

exert some of its effects, such as antidepressant-like activity, by modulating the

PI3K/Akt/mTOR signaling pathway, which is crucial for cell survival, growth, and metabolism.[6]

Schisantherin B Modulation of the PI3K/Akt/mTOR Pathway
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Caption: Schisantherin B activates the PI3K/Akt/mTOR signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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